3,4-Dimethoxy-N-[5-(phenyl)-pyridine-2-yl]benzenesulfonamide

• Molecular Formula: C19H18N2O4S
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 3,4-dimethoxy-N-(5-phenylpyridin-2-yl)benzenesulfonamide
• InChI: InChI=1S/C19H18N2O4S/c1-24-17-10-9-16(12-18(17)25-2)26(22,23)21-19-11-8-15(13-20-19)14-6-4-3-5-7-14/h3-13H,1-2H3,(H,20,21)
• InChI Key: FISDRBOLHYESMP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=NC=C(C=C2)C3=CC=CC=C3)OC

Description

3,4-Dimethoxy-N-[5-(phenyl)-pyridine-2-yl]benzenesulfonamide is a useful research compound. Its molecular formula is C19H18N2O4S and its molecular weight is 370.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-phenylpyridin-2-amine (340 mg, 2 mmol) in 10 mL of dry pyridine was added 3,4-dimethoxybenzenesulfonyl chloride (529 mg, 2.23 mmol). The solution was stirred at room temperature under Argon. After 19 h, the pyridine was removed in vacuo and flashed off with toluene, the solid residue was partitioned between EtOAc and 1M NaOH. The alkaline phase was made acidic and the solid was collected by filtration and dried in vacuo to give 511 mg of a solid. This was taken up in 5 mL of HOAc, diluted with 3 mL of water; crystallization took place to give 447 mg of a white crystalline product with mp 202-204° C.